1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine

• Molecular Formula: C20H25ClN2O5S
• Molecular Weight: 440.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-[(2,4,5-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C20H25ClN2O5S/c1-26-18-13-20(28-3)19(27-2)12-15(18)14-22-8-10-23(11-9-22)29(24,25)17-6-4-16(21)5-7-17/h4-7,12-13H,8-11,14H2,1-3H3
• InChI Key: WSJGUTMTCHFBRO-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1CN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl)OC)OC

Description

1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine, also known as GSK-3 inhibitor VIII, is a small molecule inhibitor that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine inhibits 1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine by binding to the ATP-binding site of the enzyme. This prevents the phosphorylation of its downstream targets, leading to a reduction in the activity of 1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine. The inhibition of 1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine has been shown to have various downstream effects, including the activation of the Wnt signaling pathway and the regulation of glycogen metabolism.
Biochemical and Physiological Effects:
The inhibition of 1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine by 1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine has been shown to have various biochemical and physiological effects. For example, it has been found to promote neurite outgrowth and enhance synaptic plasticity in the brain. In addition, it has been shown to regulate glucose metabolism and improve insulin sensitivity in animal models of diabetes. These effects suggest that 1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine has potential therapeutic applications in the treatment of neurological and metabolic disorders.

Advantages and Limitations for Lab Experiments

1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine has several advantages for lab experiments. It has high purity and yield, making it a suitable candidate for in vitro and in vivo studies. In addition, it has been extensively studied, and its mechanism of action is well understood. However, there are also some limitations to its use. For example, it has been shown to have off-target effects on other kinases, which may complicate its use in certain experiments. In addition, its potency may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the study of 1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine. One area of interest is its potential therapeutic applications in the treatment of neurological and metabolic disorders. Further studies are needed to determine the efficacy and safety of this compound in animal models and humans. In addition, there is a need for the development of more selective 1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine inhibitors that do not have off-target effects. Finally, the use of this compound in combination with other drugs may have synergistic effects and improve its therapeutic potential.

Synthesis Methods

The synthesis of 1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine involves the reaction of 1-(4-chlorophenyl)sulfonyl)piperazine with 2,4,5-trimethoxybenzyl chloride in the presence of a base such as potassium carbonate. The resulting compound has been shown to have high purity and yield, making it a suitable candidate for scientific research.

Scientific Research Applications

1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine has been extensively studied for its potential therapeutic applications. It has been found to inhibit glycogen synthase kinase-3 (1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine), an enzyme that plays a key role in various cellular processes such as cell proliferation, differentiation, and apoptosis. 1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine has been implicated in the pathogenesis of many diseases, including Alzheimer's disease, bipolar disorder, and cancer. Therefore, the inhibition of 1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine by 1-[(4-Chlorophenyl)sulfonyl]-4-(2,4,5-trimethoxybenzyl)piperazine has potential therapeutic applications in these and other diseases.